1-[(4-bromo-3-methylphenyl)sulfonyl]-3,5-dimethyl-1H-pyrazole

• IUPAC Name: 1-(4-bromo-3-methylphenyl)sulfonyl-3,5-dimethylpyrazole
• InChI: InChI=1S/C12H13BrN2O2S/c1-8-6-11(4-5-12(8)13)18(16,17)15-10(3)7-9(2)14-15/h4-7H,1-3H3
• InChI Key: XNDWHFIOHPFPCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1S(=O)(=O)C2=CC(=C(C=C2)Br)C)C
• Molecular Formula: C12H13BrN2O2S
• Molecular Weight: 329.21 g/mol
• CAS No.: 1206081-84-6

Description

The compound “1-[(4-bromo-3-methylphenyl)sulfonyl]-3,5-dimethyl-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. The presence of a sulfonyl group (-SO2-) and a bromine atom indicates that this compound might be used in various organic synthesis reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring substituted at the 1-position with a sulfonyl group, which is further substituted with a 4-bromo-3-methylphenyl group. The bromine atom and the sulfonyl group are likely to have a significant impact on the compound’s reactivity.

Chemical Reactions Analysis

As a pyrazole derivative, this compound could potentially participate in a variety of chemical reactions. The bromine atom is a good leaving group, and the sulfonyl group can act as an electrophile. This means the compound could be used in substitution reactions or as a precursor for other compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a bromine atom could increase its molecular weight and potentially its boiling point. The sulfonyl group might enhance its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to determine the exact mechanism of action of this compound. If it’s used as a pharmaceutical, its mechanism would depend on the biological target. If it’s used in chemical synthesis, its reactivity would be determined by the functional groups present.

Safety and Hazards

Like many organic compounds, this substance should be handled with care. Direct contact and inhalation should be avoided. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety and handling information.

Future Directions

The utility of this compound would likely be determined by further experimental studies. As a pyrazole derivative, it could be of interest in medicinal chemistry or as a building block in organic synthesis.